![molecular formula C14H16N6S2 B1425590 4-(4-(1,3,4-Thiadiazol-2-yl)piperazin-1-yl)-6-ethylthieno[2,3-d]pyrimidine CAS No. 1359873-35-0](/img/structure/B1425590.png)
4-(4-(1,3,4-Thiadiazol-2-yl)piperazin-1-yl)-6-ethylthieno[2,3-d]pyrimidine
Overview
Description
4-(4-(1,3,4-Thiadiazol-2-yl)piperazin-1-yl)-6-ethylthieno[2,3-d]pyrimidine (hereafter referred to as compound X) is an organic compound that has been investigated for its potential applications in drug research. It is a heterocyclic compound containing both nitrogen and sulfur atoms, and its structure is composed of two 6-membered rings connected by a nitrogen-sulfur bond. Compound X has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Synthesis and Biological Evaluation
Several studies have focused on synthesizing novel heterocyclic compounds incorporating the thiadiazole moiety due to their significant biological activities. For instance, Fadda et al. (2017) explored the synthesis of various heterocycles, including triazolo[1,5-a]pyrimidine and benzo[d]imidazole derivatives, which were examined as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research indicates the potential agricultural applications of such compounds in pest management (Fadda et al., 2017).
Another study by Abdelriheem et al. (2017) delved into the synthesis of pyrazolo[1,5-a]pyrimidines and thieno[2,3-b]pyridines containing 1,2,3-triazole moiety, showcasing their importance in pharmaceutical research due to their antitrypanosomal activity. This underscores the therapeutic potential of these compounds in treating diseases caused by Trypanosoma parasites (Abdelriheem et al., 2017).
Antimicrobial and Antitumor Activities
Xia et al. (2015) synthesized novel 1,3,4-thiadiazole amide derivatives containing piperazine, demonstrating inhibitory effects on Xanthomonas campestris pv. oryzae, a pathogen affecting rice crops. This suggests the potential use of these compounds in developing new plant protection agents (Xia, 2015).
Mallesha et al. (2012) evaluated the antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines, identifying compounds with significant anticancer potential. This highlights the relevance of such compounds in cancer research and therapy development (Mallesha et al., 2012).
properties
IUPAC Name |
6-ethyl-4-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]thieno[2,3-d]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N6S2/c1-2-10-7-11-12(15-8-16-13(11)22-10)19-3-5-20(6-4-19)14-18-17-9-21-14/h7-9H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOGDOJHPYGQHKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N=CN=C2S1)N3CCN(CC3)C4=NN=CS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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